N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide

• Molecular Formula: C9H11NO3S2
• Molecular Weight: 245.3 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C9H11NO3S2/c11-9(8-2-1-4-14-8)10-7-3-5-15(12,13)6-7/h1-2,4,7H,3,5-6H2,(H,10,11)
• InChI Key: QZITWTJGIMOGOA-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1NC(=O)C2=CC=CS2
• solubility: 36.8 [ug/mL]

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide, also known as DTTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. In

Mechanism of Action

The mechanism of action of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide is not fully understood, but it is thought to involve the formation of covalent bonds with proteins. N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide contains a reactive carbonyl group that can react with the amino acids in proteins, leading to the formation of stable adducts. This covalent modification can alter the structure and function of the protein, leading to changes in biochemical and physiological activity.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of protein structure and function, and the induction of oxidative stress. N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase. Additionally, N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide has been shown to induce oxidative stress in cells, leading to the production of reactive oxygen species and the activation of antioxidant pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide in laboratory experiments is its high affinity for proteins, which allows for the study of protein-ligand interactions with high sensitivity. Additionally, N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide is relatively easy to synthesize and purify, making it a cost-effective option for use in research. However, one limitation of using N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide is its potential for non-specific binding to proteins, which can complicate data interpretation.

Future Directions

There are several future directions for the use of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide in scientific research. One area of interest is the development of biosensors that incorporate N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide for the detection of specific analytes. Additionally, the use of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide in the study of enzyme kinetics and protein structure and function could lead to new insights into the mechanisms of these processes. Finally, the potential use of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide as a therapeutic agent for the treatment of diseases such as Alzheimer's and cancer warrants further investigation.

Synthesis Methods

The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide involves the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with tetrahydrothiophene-3,3-dioxide to form N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide. The purity of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide can be improved by recrystallization from ethanol.

Scientific Research Applications

N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide has been used in a variety of scientific research applications, including the study of protein-ligand interactions, the development of biosensors, and the investigation of enzyme kinetics. N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide has been shown to bind to proteins with high affinity, making it a useful tool for the study of protein structure and function. Additionally, N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide has been incorporated into biosensors for the detection of various analytes, including glucose and cholesterol. The use of N-(1,1-dioxidotetrahydrothiophen-3-yl)thiophene-2-carboxamide in enzyme kinetics studies has also been explored, with promising results.